Cas no 2171394-14-0 (2-{3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid)

• Product Name: 2-{3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid
• CAS No: 2171394-14-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6181077
• PubChem ID: 165815374
• Update Time: 2025-05-20

2-{3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid
• EN300-1579392
• 2171394-14-0
• 2-{3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-17(2)25(15-26(31)29-19-12-11-18(13-19)14-27(32)33)30-28(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24-25H,11-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t18?,19?,25-/m0/s1
• InChI Key： YTSAOVACDAMCLZ-BRVOVERQSA-N
• SMILES： O=C(C[C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid

2-{3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid (CAS No. 2171394-14-0): A Comprehensive Overview

The compound 2-{3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid (CAS No. 2171394-14-0) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This molecule features a cyclopentylacetic acid backbone with an Fmoc-protected amino group, making it particularly valuable for solid-phase peptide synthesis (SPPS). Its unique structure allows for precise control in the construction of complex peptides and peptidomimetics, which are increasingly important in drug discovery and development.

One of the most significant applications of 2-{3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid is in the synthesis of peptide-based therapeutics, a rapidly growing field in modern medicine. Researchers are particularly interested in its role in developing targeted drug delivery systems and bioconjugation strategies. The Fmoc protecting group in this compound is crucial for its stability during synthesis while allowing for easy removal under mild conditions, making it ideal for automated peptide synthesizers.

The pharmaceutical industry has shown increasing interest in CAS 2171394-14-0 due to its potential in creating novel peptide drugs for treating various conditions. Recent studies have explored its use in developing GPCR-targeting peptides and enzyme inhibitors, which are hot topics in current drug discovery research. The compound's chiral center at the 3S position provides stereochemical control, essential for creating biologically active peptides with high specificity.

From a chemical perspective, 2-{3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid demonstrates excellent solubility in common organic solvents like DMF and DCM, which are typically used in peptide synthesis. This property, combined with its high purity and stability, makes it a preferred choice for researchers working on peptide modifications and structure-activity relationship studies. The compound's molecular weight (476.55 g/mol) and well-defined structure allow for precise characterization using techniques like HPLC and mass spectrometry.

In the context of current research trends, CAS 2171394-14-0 is gaining attention for its potential in peptide-based vaccine development, particularly in the field of cancer immunotherapy. Scientists are investigating how modifications using this building block can enhance peptide stability and immunogenicity. Additionally, its application in peptide nucleic acid (PNA) synthesis is being explored for gene therapy applications, aligning with the growing interest in personalized medicine approaches.

The synthesis and application of Fmoc-protected amino acid derivatives like 2-{3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid represent an important area of innovation in medicinal chemistry. As peptide therapeutics continue to gain FDA approvals (with over 80 peptide drugs currently on the market), the demand for high-quality building blocks such as this compound is expected to grow significantly. Researchers are particularly interested in its potential for creating cyclic peptides and stapled peptides, which show improved metabolic stability compared to linear peptides.

Quality control is paramount when working with CAS 2171394-14-0, as impurities can significantly affect peptide synthesis outcomes. Reputable suppliers typically provide comprehensive analytical data, including HPLC chromatograms and NMR spectra, to ensure batch-to-batch consistency. The compound's storage typically requires protection from moisture at controlled temperatures, with many researchers opting for desiccated conditions at -20°C for long-term stability.

From a commercial perspective, the market for specialty amino acid derivatives like 2-{3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid is expanding rapidly, driven by increased investment in peptide therapeutics. Pharmaceutical companies and contract research organizations are actively seeking reliable sources of such building blocks to support their drug discovery programs. The compound's price point and availability can vary significantly based on purity grade and order quantity, with custom synthesis options becoming increasingly popular for large-scale projects.

Looking to the future, CAS 2171394-14-0 is likely to play an important role in emerging areas of peptide research, including the development of cell-penetrating peptides and peptide-drug conjugates. Its structural features make it particularly suitable for creating constrained peptide architectures that can mimic protein-protein interaction interfaces, a key focus in modern drug discovery. As synthetic methodologies continue to advance, we can expect to see novel applications of this versatile building block in both academic and industrial settings.

For researchers considering working with 2-{3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid, it's important to note that proper handling procedures should be followed, including the use of appropriate personal protective equipment. While the compound doesn't fall under hazardous classifications, standard laboratory safety protocols for organic chemicals should be maintained. Documentation including material safety data sheets should be reviewed before use, and proper waste disposal methods should be implemented according to institutional guidelines.